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Compound of Interest

Compound Name: Pigment orange 16

Cat. No.: B021492

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance evaluation of Pigment Orange 16 (C.I.
21160), a disazo pigment, benchmarked against established industry standards and common
alternatives. The data presented is intended to inform researchers, scientists, and
professionals in drug development on the material's properties, stability, and safety profile,
which are critical considerations for its potential use as a colorant in various applications.

Chemical Identity and Physical Properties

Pigment Orange 16, chemically known as 2,2'-[(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-
diyl)bis(azo)]bis[3-oxo-N-phenylbutanamide], is a prominent member of the diarylide pigment
family.[1][2] It is characterized by its bright, reddish orange shade.[3]
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Property Value Source(s)
C.l. Name Pigment Orange 16 [3]
C.I. Number 21160 [1]
CAS Number 6505-28-8 [3]

Chemical Family

Disazo (Diarylide)

[2]

Molecular Formula C34H32N6O6 [1]
Molecular Weight 620.65 g/mol [1]
Density 1.26 - 1.5 g/cm?3 [3]
pH Value 6.0-7.0 [3]

Oil Absorption

29 - 34 g/100g

[4]

Performance Against Industry Standards

The performance of organic pigments is typically evaluated based on a set of fastness
properties, which indicate their resistance to various environmental and chemical factors. The
ratings are generally on a scale of 1 to 5 or 1 to 8, where a higher number signifies better
performance.
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. Pigment Pigment Industry
Performance Pigment
. Orange 13 Orange 34 Standard Test
Metric Orange 16 . .
(Alternative) (Alternative) Method
Lightfastness (1- Generally lower
4-7 5-7 ASTM D4303
8 Scale) than PO34
Heat Stability
“0) 170 - 200°C ~200°C 200 - 260°C ISO 787-21
Water ISO 787-3
Resistance (1-5 5 N/A 5 (General
Scale) Principle)
Acid Resistance ASTM D1308
4-5 N/A 5 N
(1-5 Scale) (Modified)
Alkali Resistance ASTM D1308
4-5 N/A 5 -
(1-5 Scale) (Modified)
Migration ASTM D1208
Resistance (1-5 3-4 Poor N/A (General
Scale) Principle)

Note: Performance data can vary based on the specific grade, formulation, and application.

The data for alternatives are based on general comparisons found in the literature.[4][5]

Pigment Orange 16 exhibits moderate to good lightfastness, making it suitable for applications

not subjected to constant, intense UV radiation.[6] Its heat stability is adequate for many plastic

and ink curing processes, though some alternatives like Pigment Orange 34 offer superior

thermal resistance.[4][6] It demonstrates excellent resistance to water, acids, and alkalis.[3]

However, like many diarylide pigments, it has limitations in migration resistance.[6]

Toxicological Profile

For applications where biocompatibility is a concern, understanding the toxicological profile is

crucial. Diarylide pigments, including Pigment Orange 16, are generally considered to have

low toxicity due to their very low solubility in water and biological media.[7][8]
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Toxicological Endpoint Result Source(s)
Acute Oral Toxicity (Rat LD50) > 2000 mg/kg bw 9]
Acute Dermal Toxicity (Rat
> 2000 mg/kg bw [9]
LD50)
Aquatic Toxicity (Daphnia
> 100 mg/L (48h) [9]
magna EC50)
No evidence of carcinogenicity
Carcinogenicity for structurally similar diarylide [10][11]

yellows.

It is important to note that at processing temperatures exceeding 200°C, there is evidence that
diarylide pigments can degrade and release 3,3'-dichlorobenzidine, a known carcinogen.[4][8]
Therefore, thermal conditions during processing must be carefully controlled.

Experimental Protocols

The following are summaries of the standard methodologies used to evaluate the key
performance indicators of Pigment Orange 16.

Lightfastness Testing (ASTM D4303)

This standard describes several methods to determine the lightfastness of colorants by
exposing them to accelerated light sources.[12]
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ASTM D4303 Lightfastness Workflow

Prepare Pigment Dispersion
(e.g., in acrylic emulsion)

'

Coat Substrate
(e.g., paper, panel)

'

Dry/Cure Coated Specimen

'

Measure Initial Color
(CIELAB L*a*b*)

'

Expose to Xenon-Arc Lamp
(Simulating indoor daylight)

'

Measure Final Color
(Post-exposure)

'

Calculate Color Difference
(AE¥)

'

Assign Lightfastness Category
(Scale I-VIII)

Click to download full resolution via product page

Caption: Workflow for Lightfastness Evaluation.
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The procedure involves preparing a dispersion of the pigment in a suitable vehicle, applying it
to a substrate, and measuring its color. The specimen is then exposed to a calibrated xenon-
arc light source that simulates daylight filtered through window glass for a specified duration.
[13][14] The color is measured again post-exposure, and the color difference (AE*) is
calculated.[14] The lightfastness is then rated on the Blue Wool Scale (I to VIII), where VIl is
the most lightfast.[12]

Heat Stability Testing (ISO 787-21)

This method compares the heat stability of a pigment against an agreed-upon standard sample
by observing color changes after heating in a stoving medium.[15][16]
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ISO 787-21 Heat Stability Workflow

Mix Test Pigment and
Standard Pigment with Stoving Binder

'

Apply mixtures to separate panels

'

Stove (heat) panels at
specified temperature and time

'

Cool panels to room temperature

'

Visually compare color difference
between test and standard

ASTM D1308 Chemical Resistance Workflow

Prepare Coated Test Panel

:

Apply Chemical Reagent
(e.g., acid, alkali solution)

.

Cover with Watch Glass
(Spot Test)

:

Expose for a Specified Period
(e.g., 1 hour)

:

Wash and Dry Panel

'

Evaluate for Effects:
- Discoloration
- Blistering
- Softening
- Loss of Adhesion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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